(1,3-Dioxan-2-ylethyl)magnesium bromide

• IUPAC Name: magnesium;2-ethyl-1,3-dioxane;bromide
• InChI: InChI=1S/C6H11O2.BrH.Mg/c1-2-6-7-4-3-5-8-6;;/h6H,1-5H2;1H;/q-1;;+2/p-1
• InChI Key: SWTDOBDFYXFIPN-UHFFFAOYSA-M
• Canonical SMILES: [CH2-]CC1OCCCO1.[Mg+2].[Br-]
• Molecular Formula: C6H11BrMgO2
• Molecular Weight: 219.36 g/mol
• CAS RN: 480438-44-6, 78078-50-9

Description

(1,3-Dioxan-2-ylethyl)magnesium bromide is an organic metallic compound. It is also known as 1,3-Dioxane - 2-ethyl- magnesium complex, [2- (1,3-Dioxan-2-yl)ethyl]magnesium bromide. It is a Grignard reagent, which are a class of organometallic compounds commonly used in organic synthesis.

Synthesis Analysis

Generally, this compound is prepared by reacting magnesium with the corresponding halide dissolved in anhydrous ether. The reaction temperature is controlled to be below room temperature. After the reaction is complete, the product is purified by filtration or distillation.

Molecular Structure Analysis

The empirical formula of this compound is C6H11BrMgO2. Its molecular weight is 219.36. The InChI string is InChI=1S/C6H11O2.BrH.Mg/c1-2-6-7-4-3-5-8-6;;/h6H,1-5H2;1H;/q;;+1/p-1.

Chemical Reactions Analysis

This compound can be used in a Grignard addition-acylation method for the preparation of enamides. It can also be used to prepare trisubstituted allenes by reacting with propargylic ammonium salts.

Physical And Chemical Properties Analysis

This compound is a 0.5M solution in tetrahydrofuran (THF). It has a boiling point of 65 °C and a density of 0.951 g/mL at 25 °C. It is stored at a temperature of 2-8°C.

Mechanism of Action

Target of Action

(1,3-Dioxan-2-ylethyl)magnesium bromide is a Grignard reagent . Grignard reagents are organomagnesium compounds that are widely used in organic synthesis. They are strong nucleophiles and bases, and their primary targets are electrophilic carbon atoms, particularly carbonyl groups in aldehydes, ketones, and esters .

Mode of Action

The compound interacts with its targets through a process known as Grignard reaction . In this reaction, the carbon-magnesium bond in the Grignard reagent behaves as a nucleophile, attacking the electrophilic carbon atom of the carbonyl group. This results in the formation of a new carbon-carbon bond, leading to the generation of a variety of organic compounds .

Biochemical Pathways

The Grignard reaction is a cornerstone in organic synthesis, enabling the formation of complex molecules from simpler precursors . It is involved in the synthesis of a wide range of biochemical compounds, including alcohols, carboxylic acids, and others . The downstream effects include the production of these compounds, which can serve as key intermediates in various biochemical pathways.

Pharmacokinetics

It’s worth noting that grignard reagents, including this compound, are generally sensitive to moisture and air . They are usually prepared and used in anhydrous, oxygen-free conditions to prevent decomposition .

Result of Action

The primary result of the action of this compound is the formation of new organic compounds through the Grignard reaction . This includes the preparation of enamides and the synthesis of trisubstituted allenes . It is also used in the synthesis of febrifugine based antimalarial drugs .

Action Environment

The action, efficacy, and stability of this compound are highly dependent on the environmental conditions. The compound is sensitive to moisture and air, and it reacts violently with water . Therefore, it must be handled under anhydrous and oxygen-free conditions . The reaction temperature can be controlled below room temperature .

Advantages and Limitations for Lab Experiments

(1,3-Dioxan-2-ylethyl)magnesium bromide is a versatile compound that can be used for a variety of purposes in scientific research. It is relatively easy to synthesize and can be used in a wide range of reaction conditions. However, this compound is highly reactive and can be difficult to handle. It requires careful handling and storage, and should only be used by trained professionals.

Future Directions

There are several future directions for the use of (1,3-Dioxan-2-ylethyl)magnesium bromide in scientific research. One area of interest is the use of this compound in the synthesis of functional materials, such as polymers and nanoparticles. This compound can be used as a precursor for the synthesis of these materials, which have a wide range of applications in fields such as electronics, medicine, and energy. Another area of interest is the use of this compound in drug discovery. This compound can be used as a building block for designing new drugs with improved efficacy and reduced side effects. Finally, there is potential for the use of this compound in catalysis. This compound can be used as a catalyst for a variety of reactions, including cross-coupling reactions and polymerization reactions.

Scientific Research Applications

(1,3-Dioxan-2-ylethyl)magnesium bromide is widely used in scientific research as a reagent for organic synthesis. It is used to synthesize a variety of compounds, including alcohols, ketones, and esters. This compound is also used in drug discovery as a building block for designing new drugs. It has been used in the synthesis of anti-cancer and anti-inflammatory drugs. This compound is also used in material science as a precursor for the synthesis of functional materials, such as polymers and nanoparticles.

Safety and Hazards

(1,3-Dioxan-2-ylethyl)magnesium bromide can cause burns of eyes, skin, and mucous membranes. It reacts violently with water and is flammable. Containers may explode when heated. Vapors may form explosive mixtures with air and may travel to the source of ignition and flash back.

Biochemical Analysis

Biochemical Properties

(1,3-Dioxan-2-ylethyl)magnesium bromide plays a crucial role in biochemical reactions, primarily through its function as a strong nucleophile. It interacts with various enzymes and proteins, facilitating the formation of carbon-carbon bonds. For instance, it can react with carbonyl-containing biomolecules, such as aldehydes and ketones, to form alcohols. This interaction is essential in the synthesis of complex organic molecules, including pharmaceuticals and natural products .

Cellular Effects

The effects of this compound on cells are significant due to its reactivity. It can influence cellular processes by modifying biomolecules within the cell. For example, it can alter cell signaling pathways by interacting with signaling molecules, potentially affecting gene expression and cellular metabolism. The compound’s ability to form new carbon-carbon bonds can lead to changes in the structure and function of cellular components .

Molecular Mechanism

At the molecular level, this compound exerts its effects through nucleophilic addition reactions. It binds to electrophilic centers in biomolecules, such as carbonyl groups, leading to the formation of new bonds. This mechanism is fundamental in organic synthesis, allowing the creation of complex molecules from simpler precursors. The compound’s reactivity is attributed to the presence of the magnesium atom, which enhances its nucleophilicity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and potential degradation. The compound is typically stable when stored under appropriate conditions, such as in an inert atmosphere and at low temperatures. Prolonged exposure to moisture or air can lead to its degradation, reducing its effectiveness in biochemical reactions. Long-term studies have shown that the compound can maintain its reactivity for extended periods when stored correctly .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with dosage. At low doses, the compound can effectively participate in biochemical reactions without causing significant adverse effects. At higher doses, it may exhibit toxic effects, such as irritation to tissues and potential disruption of cellular functions. Studies have indicated that there is a threshold beyond which the compound’s toxicity increases, necessitating careful dosage control in experimental settings .

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to organic synthesis. It interacts with enzymes and cofactors that facilitate the formation of carbon-carbon bonds. The compound’s role in these pathways is crucial for the synthesis of complex organic molecules, which are essential for various biochemical processes. Its reactivity allows it to participate in multiple steps of metabolic pathways, influencing the overall metabolic flux .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions help in the localization and accumulation of the compound in specific cellular compartments. The compound’s distribution is essential for its function in biochemical reactions, as it needs to reach the target sites where these reactions occur .

Subcellular Localization

The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization is crucial for its activity, as it ensures that the compound is present at the sites where it can participate in biochemical reactions. The compound’s ability to localize within cells enhances its effectiveness in organic synthesis .